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Compound of Interest

Compound Name: (Z)-GW 5074

Cat. No.: B1365466 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like (Z)-GW 5074. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure research environment. By offering procedural, step-by-step guidance, this

document aims to be the preferred source for information on the safe handling of this c-Raf1

kinase inhibitor.

Personal Protective Equipment (PPE) and
Engineering Controls
When working with (Z)-GW 5074, a thorough understanding and implementation of safety

measures are critical. The following table summarizes the recommended personal protective

equipment and engineering controls to minimize exposure and ensure user safety.
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Equipment/Control Standard Purpose

Eye/Face Protection
NIOSH (US) or EN 166 (EU)

approved

Protects against splashes and

airborne particles.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber)

Prevents skin contact with the

compound.

Skin and Body Protection
Laboratory coat, long-sleeved

shirt, and long pants

Minimizes the risk of accidental

skin exposure.

Respiratory Protection
NIOSH-approved respirator

with appropriate filter

Required when engineering

controls are insufficient or

during spill clean-up.

Engineering Controls
Fume hood or other ventilated

enclosure

Maintains airborne

concentrations below exposure

limits.

Operational Plans: Handling and Storage
Proper handling and storage procedures are crucial to maintaining the integrity of (Z)-GW 5074
and the safety of laboratory personnel.

Handling:

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Avoid Inhalation and Ingestion: Do not breathe dust or ingest the substance.

Use in a Ventilated Area: Always handle (Z)-GW 5074 in a well-ventilated area, preferably

within a chemical fume hood.

Personal Hygiene: Wash hands thoroughly after handling.

Storage:

Temperature: Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is -20°C for long-term stability.
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Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
All waste materials contaminated with (Z)-GW 5074 must be disposed of in accordance with

local, state, and federal regulations.

Contaminated Materials: Dispose of contaminated lab equipment, gloves, and other

materials as hazardous waste.

Unused Product: Unused (Z)-GW 5074 should be disposed of as hazardous waste. Do not

allow it to enter drains or the environment.

Signaling Pathway Inhibition by (Z)-GW 5074
(Z)-GW 5074 is a potent and selective inhibitor of c-Raf1 kinase, a key component of the Raf-

MEK-ERK signaling pathway.[1][2][3] This pathway is crucial in regulating cellular processes

such as proliferation, differentiation, and survival. The diagram below illustrates the canonical

Raf-MEK-ERK pathway and the inhibitory action of (Z)-GW 5074.
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Caption: Inhibition of the Raf-MEK-ERK signaling pathway by (Z)-GW 5074.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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